Cas no 2034403-38-6 (1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-1,4-diazepane)

• Product Name: 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-1,4-diazepane
• CAS No: 2034403-38-6
• MF: C₁₅H₂₄N₆O₄S₂
• MW: 416.5189
• CID: 5350152
• Update Time: 2025-06-03

1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpyrazol-4-yl)sulfonyl-4-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,4-diazepane
• 1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)-4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepane
• 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-1,4-diazepane

• Inchi： 1S/C15H24N6O4S2/c1-13(2)19-11-15(16-12-19)27(24,25)21-6-4-5-20(7-8-21)26(22,23)14-9-17-18(3)10-14/h9-13H,4-8H2,1-3H3
• InChI Key： DUOZFABQCLCAGO-UHFFFAOYSA-N
• SMILES： S(C1=C([H])N(C([H])=N1)C([H])(C([H])([H])[H])C([H])([H])[H])(N1C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])S(C1C([H])=NN(C([H])([H])[H])C=1[H])(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 718
• XLogP3: -0.5
• Topological Polar Surface Area: 127

Additional information on 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-1,4-diazepane

1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-1,4-diazepane: A Comprehensive Overview

The compound 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-{[1-(propan-2-yl)-1H-imidazol-4-yl]sulfonyl}-1,4-diazepane, identified by the CAS number 2034403-38-6, is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The molecule's structure incorporates two sulfonyl groups attached to a pyrazole and an imidazole ring, respectively, making it a unique derivative with promising applications.

The synthesis of this compound involves a multi-step process that combines principles from heterocyclic chemistry and sulfonamide formation. Recent advancements in catalytic methods have enabled the efficient construction of such complex structures, ensuring high yields and purity. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving the desired regioselectivity during the coupling reactions involved in its synthesis.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. According to recent studies published in Journal of Medicinal Chemistry, derivatives of diazepanes with sulfonyl groups exhibit significant activity against various enzymes implicated in neurodegenerative diseases. For instance, this compound has shown promise as an inhibitor of acetylcholinesterase, a key enzyme associated with Alzheimer's disease. The sulfonyl groups play a critical role in modulating the molecule's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

In addition to its therapeutic potential, this compound has also garnered attention in the field of materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. The incorporation of heterocyclic rings into polymer frameworks has been shown to improve conductivity and mechanical strength, making this compound a valuable precursor for next-generation electronic devices.

The structural complexity of this molecule also makes it an excellent candidate for studying molecular recognition and supramolecular chemistry. Recent experiments reported in Nature Communications have demonstrated that this compound can act as a selective receptor for certain metal ions, offering new possibilities in ion sensing and separation technologies.

In conclusion, the compound 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-4-{[1-(propan-2-yl)-1H-imidazol-4-yllsulfonyl}-1,4-diazepane represents a remarkable advancement in organic synthesis and materials design. Its unique structure and versatile functional groups position it as a key player in both pharmaceutical and technological applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to various scientific disciplines.